Cas no 2227805-39-0 (rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227805-39-0
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6422146
• PubChem ID: 165618089
• Update Time: 2025-11-05

rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine
• EN300-1806500
• 2227805-39-0

• Inchi： 1S/C10H12N2O3/c1-15-10-3-2-6(7-5-8(7)11)4-9(10)12(13)14/h2-4,7-8H,5,11H2,1H3/t7-,8+/m0/s1
• InChI Key： RCWIDMVFXORIHX-JGVFFNPUSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine

Professional Introduction to Rac-(1R,2S)-2-(4-Methoxy-3-Nitrophenyl)cyclopropan-1-amine (CAS No. 2227805-39-0)

Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227805-39-0, represents a unique molecular structure that has been the subject of extensive research due to its potential applications in drug development and molecular biology.

The chemical structure of Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group at the 1-position and a phenyl ring at the 2-position. The phenyl ring is further modified with a methoxy group at the 4-position and a nitro group at the 3-position. This specific arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biological activities. The cyclopropane ring is known to introduce conformational rigidity into molecules, which can enhance binding affinity and selectivity towards biological targets. This feature has made such compounds attractive for the development of novel therapeutic agents.

One of the most compelling aspects of Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine is its potential as a lead compound in drug discovery. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the phenyl ring creates a balance of polarity and electronic properties that can be exploited to modulate biological activity. This balance is crucial for achieving high efficacy while minimizing side effects.

Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties. For instance, research has shown that modifications to the cyclopropane ring can influence its interaction with enzymes and receptors, leading to enhanced potency and selectivity. These findings have spurred further investigation into the synthesis and characterization of related compounds.

The synthesis of Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine presents unique challenges due to the sensitivity of the cyclopropane ring and the complexity of the substituents. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing compounds that can be effectively evaluated in biological assays.

In addition to its synthetic significance, Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine has been explored for its potential applications in medicinal chemistry. The combination of structural features makes it a versatile scaffold for designing molecules with targeted biological activities. Researchers have been particularly interested in its potential as an intermediate in the development of drugs for treating neurological disorders, cancer, and inflammatory diseases.

The pharmacological profile of this compound has been studied through both computational modeling and experimental assays. Computational approaches have helped predict how different substituents might affect binding interactions with biological targets, while experimental studies have provided insights into its actual biological activity. These combined efforts have provided a comprehensive understanding of how this compound functions at a molecular level.

The future prospects for Rac-(1R,2S)-2-(4-methoxy-3-nitrophenyl)cyclopropan-1-amine are vast. As research continues to uncover new applications and refine synthetic methods, this compound is likely to play an increasingly important role in drug development. Its unique structural features offer opportunities for innovation across multiple therapeutic areas, making it a promising candidate for further investigation.